Cas no 35846-53-8 (Maytansine)

• Product Name: Maytansine
• CAS No: 35846-53-8
• MF: C₃₄H₄₆ClN₃O₁₀
• MW: 692.196149349213
• CID: 309927
• PubChem ID: 5281828
• Update Time: 2025-04-19

Maytansine Chemical and Physical Properties

Names and Identifiers

• Maytansine
• maitansine
• (3E,5E,7R,84S)-12c-(N-acetyl-N-methyl-L-alanyloxy)-14-chloro-10t,11c-epoxy-84-hydroxy-15,7r-dimethoxy-3,9c,11t,15-tetramethyl-(84r'H,86c'H)-15-aza-1(1,3)-benzena-8(4,6)-[1,3]oxazinana-cyclopentadecaphane-3,5-diene-82,14-dione
• NSC 153858
• Maitansinum [INN-Latin]
• Maytansine [USAN]
• (4beta,5beta,11E,13E)-maytansine
• LMPK04000017
• Maitansina
• NSC153858
• NSC-153858
• UNII-14083FR882
• Maitansine [INN]
• BRN 5417399
• DTXSID00879995
• (3beta,4beta,5beta,10beta,11e,13e)-Maytansine
• Maitansina [INN-Spanish]
• 3GT
• 35846-53-8
• Maitansinum
• Maytansin
• Q6720157
• HY-13674
• D04864
• L-Alanine, N-acetyl-N-methyl-, 11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo(19.3.1.110,14.03,5)hexacosa-10,12,14(26),16,18-pentaen-6-yl ester, (1S-(1R*,2S*,3R*,5R*,6R*,16E,18E,20S*,21R*))-
• Maytansine (USAN)
• SCHEMBL61357
• CHEBI:6701
• WKPWGQKGSOKKOO-RSFHAFMBSA-N
• NS00057900
• BDBM50480257
• CS-0007711
• MAYTANSINE [MI]
• EINECS 252-754-7
• 14083FR882
• N-Acetyl-N-methyl-L-alanine(1S-(1R*,2S*,3R*,5R*,6R*,16E,18E,20S*,21R*))-11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethy-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo(19.3.1.1(sup 10,14).0(sup 3,5))hexacosa-10,12,14(26),16,18-pentaen-6-yl ester
• CHEMBL292702
• Maysanine
• Alanine, N-acetyl-N-methyl-, 6-ester with 11-chloro-6,21-dihydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-4,24-dioxa-9,22-diazatetracyclo[19.3.1.1(10,24).0(3,5)]hexacosa-10,12,14[26],16,18-pentaene-8,23-dione
• MTS
• Maytansine?
• N-Acetyl-N-methyl-L-alanine[1S-(1R*,2S*,3R*,5R*,6R*,16E,18E,20S*,21R*)]-11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.1(10,14).0(3,5)]hexacosa-10,12,14(26),16,18-pentaen-6-yl ester
• Maitansina (INN-Spanish)
• [(1S,2R,3S,5S,6S,16E,18E,20R,21S)-11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl] (2S)-2-[acetyl(methyl)amino]propanoate
• L-alanine, N-acetyl-N-methyl-, 11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo(19.3.1.110,14.03, 5)hexacosa-10,12,14(26),16,18-pentaen-6-yl ester, (1S-(1R*,2S*,3R*,5R*,6R*,16E,18E,20S*,21R*))
• L-Alanine, N-acetyl-N-methyl-, 11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo(19.3.1.1(10,14).0(3,5))hexacosa-10,12,14(26),16,18-pentaen-6-yl ester, (1S-(1R*,2S*,3R*,5R*,6R*,16E,18E,20S*,21R*))-
• alanine, N-acetyl-N-methyl-, 6-ester with 11-chloro-6, 21-dihydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-4,24-dioxa-9,22-diazatetracyclo[19.3.1.1(10,24).0(3,5)]hexacosa-10,12,14[26], 16,18-pentaene-8,23-dione
• L-alanine, N-acetyl-N-methyl-, 11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03, 5]hexacosa-10,12,14(26),16,18-pentaen-6-yl ester, [1S-(1R*,2S*,3R*,5R*,6R*,16E,18E,20S*,21R*)]
• N-Acetyl-N-methyl-L-alanine(1S-(1R*,2S*,3R*,5R*,6R*,16E,18E,20S*,21R*))-11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo(19.3.1.1(10,14).0(3,5))hexacosa-10,12,14(26),16,18-pentaen-6-yl ester
• Alanine, N-acetyl-N-methyl-, 6-ester with 11-chloro-6,21-dihydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-4,24-dioxa-9,22-diazatetracyclo(19.3.1.1(10,14).0(3,5))hexacosa-10,12,14(26),16,18-pentaene-8,23-dione
• L-Alanine, N-acetyl-N-methyl-, 11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8, 23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03, 5]hexacosa-10,12,14(26),16,18-pentaen-6-yl ester, [1S-(1R*,2S*, 3R*,5R*,6R*,16E,18E,20S*,21R*)]-
• Maitansinum (INN-Latin)
• (11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo(19.3.1.110,14.03,5)hexacosa-10,12,14(26),16,18-pentaen-6-yl) 2-(acetyl(methyl)amino)propanoate
• Alanine, N-acetyl-N-methyl-, 6-ester with 11-chloro-6, 21-dihydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-4,24-dioxa-9, 22-diazatetracyclo(19.3.1.1(10,24).0(3,5))hexacosa-10,12,14(26), 16,18-pentaene-8,23-dione
• Alanine, N-acetyl-N-methyl-, 6-ester with 11-chloro-6, 21-dihydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-4,24-dioxa-9, 22-diazatetracyclo[19.3.1.1(10,24).0(3,5)]hexacosa-10,12,14[26], 16,18-pentaene-8,23-dione
• alanine, N-acetyl-N-methyl-, 6-ester with 11-chloro-6, 21-dihydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-4,24-dioxa-9,22-diazatetracyclo(19.3.1.1(10,24).0(3,5))hexacosa-10,12,14(26), 16,18-pentaene-8,23-dione
• N-Acetyl-N-methyl alanine 6-ester with 11-chloro-6,21-dihydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-4,24-dioxa-9,22-diazatetracyclo(19.3.1.1(10,24).0(3,5))hexacosa-10,12,14(26) 16,18-pentaene-8,23-dione
• N-Acetyl-N-methyl alanine 6-ester with 11-chloro-6,21-dihydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-4,24-dioxa-9,22-diazatetracyclo[19.3.1.1(10,24).0(3,5)]hexacosa-10,12,14[26] 16,18-pentaene-8,23-dione
• ((1S,2R,3S,5S,6S,16E,18E,20R,21S)-11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo(19.3.1.110,14.03,5)hexacosa-10,12,14(26),16,18-pentaen-6-yl) (2S)-2-(acetyl(methyl)amino)propanoate
• DTXCID701021634
• L-Alanine, N-acetyl-N-methyl-, 11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8, 23-dioxo-4,24-dioxa-9,22-diazatetracyclo(19.3.1.110,14.03, 5)hexacosa-10,12,14(26),16,18-pentaen-6-yl ester, (1S-(1R*,2S*, 3R*,5R*,6R*,16E,18E,20S*,21R*))-
• (11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl) 2-[acetyl(methyl)amino]propanoate

• MDL： MFCD28127038
• Inchi： 1S/C34H46ClN3O10/c1-18-11-10-12-26(45-9)34(43)17-25(46-32(42)36-34)19(2)30-33(5,48-30)27(47-31(41)20(3)37(6)21(4)39)16-28(40)38(7)23-14-22(13-18)15-24(44-8)29(23)35/h10-12,14-15,19-20,25-27,30,43H,13,16-17H2,1-9H3,(H,36,42)/b12-10+,18-11+/t19-,20+,25+,26-,27+,30+,33+,34+/m1/s1
• InChI Key： WKPWGQKGSOKKOO-RSFHAFMBSA-N
• SMILES： ClC1C(=CC2CC(C)=CC=C[C@H]([C@]3(C[C@@H]([C@@H](C)[C@H]4[C@](C)([C@H](CC(N(C)C=1C=2)=O)OC([C@H](C)N(C(C)=O)C)=O)O4)OC(N3)=O)O)OC)OC |t:7,9|

Computed Properties

• Exact Mass: 691.28700
• Monoisotopic Mass: 691.2871724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 6
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 183.5-184 ºC
• Boiling Point: 895.091℃/760mmHg
• Refractive Index: 1.6000 (estimate)
• Solubility: Insuluble (1.6E-3 g/L) (25 ºC),
• PSA: 156.47000
• LogP: 3.92820
• Specific Rotation: D26 -145° (c = 0.055 in chloroform)

Maytansine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Toxicity：LD50 in rats (mg/kg): 0.48 s.c. (Mugera, Ward)
• Storage Condition：Sealed in dry,Room Temperature(BD137066)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams